Cas no 1806738-06-6 (3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)
3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H6F6N2O2/c9-7(10,11)6-3(2-15)4(17)1-5(16-6)18-8(12,13)14/h1H,2,15H2,(H,16,17)
- InChI Key: YIMJPUCOSHPYAR-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(C=C(N1)OC(F)(F)F)=O)CN)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 420
- XLogP3: 1.8
- Topological Polar Surface Area: 64.4
3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093804-1g |
3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine |
1806738-06-6 | 97% | 1g |
$1,549.60 | 2022-03-31 |
3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Comprehensive Overview
The compound 3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806738-06-6) is a highly specialized organic molecule with a unique structure and promising applications in various fields. This pyridine derivative has garnered significant attention due to its potential in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of multiple functional groups, including an aminomethyl group, a hydroxyl group, and two trifluorinated substituents, which contribute to its distinctive chemical properties.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly for their ability to modulate enzyme activity and target specific receptors. The trifluoromethoxy and trifluoromethyl groups in this compound are known to enhance stability and bioavailability, making it a valuable candidate for therapeutic agents. Additionally, the aminomethyl group introduces nucleophilic properties, which can be exploited in various chemical reactions.
The synthesis of 3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the reaction conditions to improve yield and purity, ensuring scalability for industrial applications. The use of fluorinated substituents is particularly challenging due to their reactivity, but recent advancements in catalytic methods have addressed these issues effectively.
In terms of applications, this compound has shown potential in the development of antimicrobial agents, where its ability to disrupt bacterial cell membranes has been demonstrated in vitro. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been explored, with promising results in the creation of novel pharmacophores. The hydroxyl group plays a crucial role in these interactions, acting as a site for hydrogen bonding and other non-covalent interactions.
Recent research has also focused on the environmental impact of this compound. Studies indicate that its fluorinated substituents may contribute to persistence in certain ecosystems, prompting further investigation into its degradation pathways. However, preliminary data suggest that under specific conditions, such as UV light exposure or microbial activity, the compound can undergo controlled degradation without releasing harmful byproducts.
The pharmacokinetic profile of 3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been extensively studied using animal models. Results demonstrate moderate absorption rates and favorable distribution characteristics, making it a viable candidate for oral delivery systems. Additionally, its metabolic pathways have been mapped using mass spectrometry, revealing that it undergoes phase II conjugation primarily via glucuronidation.
In conclusion, 3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806738-06-6) represents a significant advancement in the field of organic chemistry. Its unique structure and functional groups offer diverse opportunities for application across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative solutions to pressing scientific challenges.
1806738-06-6 (3-(Aminomethyl)-4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)